Cas no 4046-03-1 (2-methyl-5-phenyl-1,3,4-oxadiazole)

2-Methyl-5-phenyl-1,3,4-oxadiazole is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a methyl group at the 2-position and a phenyl ring at the 5-position. This structure imparts notable stability and electronic properties, making it valuable in pharmaceutical and agrochemical research. Its rigid aromatic framework enhances binding affinity in molecular interactions, while the oxadiazole ring contributes to metabolic resistance. The compound serves as a versatile intermediate in synthesizing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. Its well-defined reactivity and compatibility with diverse synthetic routes further underscore its utility in medicinal chemistry and material science applications.

2-methyl-5-phenyl-1,3,4-oxadiazole structure

4046-03-1 structure

Product Name:2-methyl-5-phenyl-1,3,4-oxadiazole

CAS No:4046-03-1

MF:C₉H₈N₂O

MW:160.17262172699

CID:925796

PubChem ID:138101

Update Time:2025-05-28

2-methyl-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 2-methyl-5-phenyl-1,3,4-oxadiazole
- 1,3,4-oxadiazole, 2-methyl-5-phenyl-; 2-Methyl-5-phenyl-1,3,4-oxadiazole; Methyl phenyl-1,3,4-oxadiazole
- EN300-7831888
- Z57234656
- TimTec1_005053
- SMR000310261
- 1,4-Oxadiazole, 2-methyl-5-phenyl-
- HMS2749F17
- SCHEMBL2306468
- STL169335
- LS-12904
- F81769
- CS-0261372
- NDQACJBDAQZPCW-UHFFFAOYSA-N
- CHEMBL1309427
- NSC-137998
- NCGC00245956-01
- NSC 137998
- DTXSID10193472
- 2-methyl-5-phenyl-[1,3,4]oxadiazole
- 1,3,4-Oxadiazole, 2-methyl-5-phenyl-
- Methyl phenyl-1,3,4-oxadiazole
- 4046-03-1
- MLS000660743
- DS-002765
- AKOS005367222
- NSC137998
- Methyl-phenyl-1,3,4-oxdiazol
- starbld0035953
- ALBB-033789
- AE-018/31859015
- Inchi： 1S/C9H8N2O/c1-7-10-11-9(12-7)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key： NDQACJBDAQZPCW-UHFFFAOYSA-N
- SMILES： O1C(C)=NN=C1C1C=CC=CC=1

Computed Properties

Exact Mass: 160.06374
Monoisotopic Mass: 160.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.92

2-methyl-5-phenyl-1,3,4-oxadiazole Pricemore >>

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